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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-lodo-2-methoxynaphthalene is an aromatic organic compound with the chemical formula
C11HslO.[1][2] As a halogenated derivative of methoxynaphthalene, its physical and chemical
properties are of significant interest in synthetic organic chemistry and potentially in the
development of novel pharmaceutical agents. Aryl halides, in general, are crucial building
blocks in cross-coupling reactions, enabling the formation of complex molecular architectures.
This guide provides a detailed overview of the core physical properties of 1-lodo-2-
methoxynaphthalene, along with general experimental protocols for their determination and a
typical workflow for its synthesis and characterization.

Core Physical and Chemical Properties

The physical and chemical properties of 1-lodo-2-methoxynaphthalene are summarized in
the table below. These parameters are essential for its handling, characterization, and
application in a laboratory setting.
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Property Value Source(s)

Molecular Formula C11H9IO [1112]

Molecular Weight 284.09 g/mol [1]
Not explicitly stated, but aryl

Appearance halides are typically colorless, [3]
crystalline solids or liquids.

Melting Point 88 °C

. ) 348.1 °C at 760 mmHg; 141-

Boiling Point
142 °C at 2 Torr

Density 1.674 g/cm3

Refractive Index 1.674

Vapor Pressure

0.000103 mmHg at 25°C

Flash Point 164.3 °C
Generally insoluble in water,

Solubility but soluble in organic solvents [3]
like alcohol, ether, or benzene.

LogP 3.453

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor 1

Count

Rotatable Bond Count 1

Experimental Methodologies

While specific experimental protocols for the determination of every physical property of 1-

lodo-2-methoxynaphthalene are not readily available in the public domain, standard organic

chemistry laboratory procedures are applicable.

Synthesis of Aryl lodides: A General Protocol
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Aryl iodides can be synthesized through various methods. One common approach involves the
reaction of arylhydrazines with iodine. The following is a general procedure that can be adapted
for the synthesis of 1-lodo-2-methoxynaphthalene from 2-methoxy-1-naphthylhydrazine.

Procedure:

» To a round-bottomed flask, add the desired arylhydrazine hydrochloride derivative (1
equivalent), iodine (I2) (1 equivalent), and a minimal amount of a suitable solvent such as
dimethyl sulfoxide (DMSO).

e The reaction mixture is then stirred at a moderately elevated temperature (e.g., 60 °C) for
several hours under a normal atmosphere.

e Upon completion, the mixture is cooled to room temperature.

e A guenching solution, such as saturated aqueous sodium thiosulfate (Na2S203), is added to
remove any unreacted iodine, followed by the addition of water.

e The aqueous mixture is then extracted multiple times with an organic solvent (e.g.,
chloroform or ethyl acetate).

o The combined organic layers are dried over an anhydrous drying agent like sodium sulfate
(Na2S0a4) and then concentrated under reduced pressure.

e The resulting crude product can be purified using silica gel column chromatography with an
appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to yield the pure aryl
iodide.

Determination of Melting Point
The melting point of a solid organic compound is a key indicator of its purity.
Procedure:

e A small amount of the crystalline 1-lodo-2-methoxynaphthalene is finely crushed and
packed into a capillary tube, which is then sealed at one end.[4]
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e The capillary tube is attached to a thermometer and placed in a heating bath (such as a
Thiele tube containing mineral oil) or a modern melting point apparatus.[4]

e The sample is heated slowly, at a rate of approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.

e The temperature at which the first liquid appears and the temperature at which the entire
solid has melted are recorded as the melting point range. A sharp melting point range
(typically 0.5-1.0 °C) is indicative of a pure compound.

Determination of Boiling Point

For liquid compounds or those that can be distilled, the boiling point is a fundamental physical
property.

Procedure (Capillary Method):
o A small amount of the liquid is placed in a small test tube or fusion tube.
» A capillary tube, sealed at one end, is inverted and placed into the liquid.

e The test tube is attached to a thermometer and heated in a suitable apparatus, such as a
Thiele tube.[5]

e The apparatus is heated gently until a rapid and continuous stream of bubbles emerges from
the open end of the capillary tube.[6]

e The heat is then removed, and the temperature at which the bubbling ceases and the liquid
begins to enter the capillary tube is recorded as the boiling point.[5]

Visualized Workflow: Synthesis and
Characterization

The following diagram illustrates a typical experimental workflow for the synthesis and
subsequent characterization of an organic compound like 1-lodo-2-methoxynaphthalene.
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Caption: A generalized workflow for the synthesis and characterization of an organic
compound.

Conclusion

This technical guide provides a consolidated source of information on the key physical
properties of 1-lodo-2-methoxynaphthalene. The data presented in a structured format, along
with generalized experimental protocols, offers valuable insights for researchers and
professionals in the fields of chemistry and drug development. The provided workflow diagram
further elucidates the logical progression of synthesis and characterization for such
compounds. A thorough understanding of these fundamental properties is crucial for the
successful application of 1-lodo-2-methoxynaphthalene in further research and development
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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